Cas no 1058238-33-7 (N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)-4-(dimethylsulfamoyl)benzamide)

• Product Name: N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)-4-(dimethylsulfamoyl)benzamide
• CAS No: 1058238-33-7
• MF: C₁₉H₂₁N₃O₄S
• MW: 387.452743291855
• CID: 6361279
• PubChem ID: 25851972
• Update Time: 2025-10-13

N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)-4-(dimethylsulfamoyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)-4-(dimethylsulfamoyl)benzamide
• N-(1-acetyl-2,3-dihydroindol-6-yl)-4-(dimethylsulfamoyl)benzamide
• VU0493644-1
• N-(1-acetylindolin-6-yl)-4-(N,N-dimethylsulfamoyl)benzamide
• F5098-1065
• AKOS024498206
• 1058238-33-7

• Inchi： 1S/C19H21N3O4S/c1-13(23)22-11-10-14-4-7-16(12-18(14)22)20-19(24)15-5-8-17(9-6-15)27(25,26)21(2)3/h4-9,12H,10-11H2,1-3H3,(H,20,24)
• InChI Key： PVDSNXVFMFCIDD-UHFFFAOYSA-N
• SMILES： C(NC1=CC2=C(C=C1)CCN2C(C)=O)(=O)C1=CC=C(S(N(C)C)(=O)=O)C=C1

Computed Properties

• Exact Mass: 387.12527733g/mol
• Monoisotopic Mass: 387.12527733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 665
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 95.2Ų

Additional information on N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)-4-(dimethylsulfamoyl)benzamide

Comprehensive Overview of N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)-4-(dimethylsulfamoyl)benzamide (CAS No. 1058238-33-7)

N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)-4-(dimethylsulfamoyl)benzamide (CAS No. 1058238-33-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its abbreviated name, belongs to the class of benzamide derivatives, which are known for their diverse biological activities. The presence of both acetyl and dimethylsulfamoyl functional groups in its structure makes it a promising candidate for drug development, particularly in targeting specific enzymatic pathways.

The compound's unique structure, featuring a dihydroindole core, has been explored for its potential applications in kinase inhibition and receptor modulation. Researchers are particularly interested in its ability to interact with protein-protein interactions (PPIs), a hot topic in modern drug discovery. PPIs are critical in regulating cellular processes, and compounds like N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)-4-(dimethylsulfamoyl)benzamide offer a novel approach to modulating these interactions.

In recent years, the demand for small-molecule inhibitors has surged, driven by the need for targeted therapies in oncology and neurodegenerative diseases. This compound's sulfonamide moiety is particularly noteworthy, as sulfonamides are known for their bioavailability and metabolic stability, making them ideal for oral drug formulations. The dimethylsulfamoyl group further enhances its pharmacokinetic properties, a feature highly sought after in drug design.

Another area of interest is the compound's potential role in epigenetic regulation. Epigenetics has become a buzzword in biomedical research, with studies focusing on how chemical modifications can influence gene expression without altering the DNA sequence. The acetyl group in N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)-4-(dimethylsulfamoyl)benzamide suggests possible interactions with histone deacetylases (HDACs), enzymes that play a pivotal role in epigenetic mechanisms.

From a synthetic chemistry perspective, the compound's CAS No. 1058238-33-7 serves as a unique identifier, ensuring precise communication among researchers and regulatory bodies. Its synthesis typically involves multi-step organic reactions, including amide coupling and sulfonylation, which are well-documented in the literature. The purity and yield of this compound are critical, especially when used in high-throughput screening (HTS) assays, a common technique in drug discovery.

The pharmaceutical industry is increasingly focusing on personalized medicine, and compounds like N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)-4-(dimethylsulfamoyl)benzamide are at the forefront of this revolution. Its potential to target specific molecular pathways aligns with the growing trend of precision therapeutics, where treatments are tailored to individual genetic profiles. This approach minimizes side effects and improves efficacy, addressing one of the most pressing challenges in modern healthcare.

In addition to its therapeutic potential, this compound is also valuable in chemical biology studies. Researchers use it as a probe to investigate cellular mechanisms and validate new drug targets. Its fluorescence properties, if any, could further enhance its utility in imaging techniques, such as confocal microscopy, which is widely used in cell biology.

Environmental and safety considerations are also paramount when working with such compounds. While N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)-4-(dimethylsulfamoyl)benzamide is not classified as hazardous, proper handling and disposal protocols must be followed to ensure laboratory safety. This aligns with the broader scientific community's emphasis on green chemistry and sustainable practices.

In summary, N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)-4-(dimethylsulfamoyl)benzamide (CAS No. 1058238-33-7) represents a versatile and promising compound in both pharmaceutical and biochemical research. Its unique structural features, combined with its potential applications in drug discovery, epigenetics, and chemical biology, make it a subject of ongoing investigation. As the scientific community continues to explore its properties, this compound may pave the way for innovative therapies and advanced research tools.